Cas no 2567502-09-2 (2-Fluoro-3-(2,2,2-trifluoroethyl)phenol)

• Product Name: 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol
• CAS No: 2567502-09-2
• MF: C₈H₆F₄O
• MW: 194.126256465912
• MDL: MFCD32878549
• CID: 5657885
• PubChem ID: 155820221
• Update Time: 2025-11-07

2-Fluoro-3-(2,2,2-trifluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

• GXNPQEOKJUZMCU-UHFFFAOYSA-N
• EN300-27687508
• 2567502-09-2
• 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol

• MDL： MFCD32878549
• Inchi： 1S/C8H6F4O/c9-7-5(4-8(10,11)12)2-1-3-6(7)13/h1-3,13H,4H2
• InChI Key： GXNPQEOKJUZMCU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(F)(F)F)O

Computed Properties

• Exact Mass: 194.03547746g/mol
• Monoisotopic Mass: 194.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol

Comprehensive Overview of 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol (CAS No. 2567502-09-2)

2-Fluoro-3-(2,2,2-trifluoroethyl)phenol (CAS No. 2567502-09-2) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoroethyl groups enhances its reactivity and potential applications in drug discovery, material science, and specialty chemicals. This compound is particularly valued for its ability to modulate biological activity, making it a key intermediate in the synthesis of advanced molecules.

In recent years, the demand for fluorinated compounds like 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol has surged, driven by their role in developing next-generation pharmaceuticals and sustainable agrochemicals. Researchers are increasingly exploring its utility in medicinal chemistry, where fluorination is known to improve metabolic stability and bioavailability. Additionally, its potential applications in organic electronics and catalysis have sparked interest among material scientists.

The synthesis of 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol involves precise fluorination techniques, often requiring specialized reagents and conditions. Its CAS No. 2567502-09-2 serves as a critical identifier for regulatory and commercial purposes, ensuring accurate tracking in global supply chains. The compound’s stability under various conditions makes it suitable for diverse industrial applications, though handling requires adherence to standard safety protocols.

From an environmental perspective, the fluoro and trifluoroethyl groups in this compound raise questions about biodegradability and ecological impact. However, advancements in green chemistry are addressing these concerns by developing more sustainable synthesis routes. This aligns with the growing focus on eco-friendly chemical processes, a topic frequently searched by professionals in the field.

In the context of drug discovery, 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol is often discussed alongside fluorinated building blocks, a trending keyword in scientific literature. Its role in creating targeted therapies for diseases such as cancer and neurological disorders highlights its importance. Furthermore, its compatibility with high-throughput screening methods makes it a valuable asset in modern laboratories.

The commercial availability of CAS No. 2567502-09-2 is another area of interest, with suppliers emphasizing its purity and scalability. Questions like "Where to buy 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol?" or "How to synthesize fluorinated phenols?" are common among researchers and procurement specialists. These queries reflect the compound’s relevance in both academic and industrial settings.

Looking ahead, the versatility of 2-Fluoro-3-(2,2,2-trifluoroethyl)phenol positions it as a cornerstone in the development of innovative chemical solutions. Whether in pharmaceutical intermediates, advanced materials, or catalysis, its impact is expected to grow, driven by ongoing research and technological advancements. As the scientific community continues to explore its potential, this compound remains a focal point for innovation.